Cas no 302912-27-2 (Benzene,1,5-dibromo-3-fluoro-2-isocyanato-)

• Product Name: Benzene,1,5-dibromo-3-fluoro-2-isocyanato-
• CAS No: 302912-27-2
• MF: C₇H₂Br₂FNO
• MW: 294.903283596039
• CID: 299332
• PubChem ID: 4306510
• Update Time: 2025-04-19

Benzene,1,5-dibromo-3-fluoro-2-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,5-dibromo-3-fluoro-2-isocyanato-
• 1,5-dibromo-3-fluoro-2-isocyanatobenzene
• 2,4-Dibromo-6-fluorophenyl isocyanate
• Benzene,1,5-dibromo-3-fluoro-2-isocyanato
• Benzene, 1,5-dibromo-3-fluoro-2-isocyanato-
• InChI=1/C7H2Br2FNO/c8-4-1-5(9)7(11-3-12)6(10)2-4/h1-2
• 302912-27-2
• SCHEMBL1457283
• J-017877
• 2,4-Dibromo-6-fluorophenyl isocyanate, 98%
• DTXSID20401772
• 2 4-Dibromo-6-fluorophenyl isocyanate

• Inchi： 1S/C7H2Br2FNO/c8-4-1-5(9)7(11-3-12)6(10)2-4/h1-2H
• InChI Key： BNYTXVLIRGCMKC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1N=C=O)F)Br

Computed Properties

• Exact Mass: 292.84900
• Monoisotopic Mass: 292.849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Color/Form: solid
• Density: 2.01
• Melting Point: 43-47 °C(lit.)
• Boiling Point: 291.3°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.614
• PSA: 29.43000
• LogP: 3.31800
• Solubility: Not determined

Benzene,1,5-dibromo-3-fluoro-2-isocyanato- Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38